molecular formula C18H16N4O2S B287316 3-Benzyl-6-(3,4-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

3-Benzyl-6-(3,4-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No.: B287316
M. Wt: 352.4 g/mol
InChI Key: CYWBJOLWSZEPKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Benzyl-6-(3,4-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound belongs to the class of triazolo-thiadiazole derivatives, which have shown promising results in many biological and chemical processes.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(3,4-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that the compound exerts its biological activity by interacting with various cellular targets such as enzymes, receptors, and DNA. The triazolo-thiadiazole ring system is known to be a versatile pharmacophore that can interact with multiple targets simultaneously, making it an attractive scaffold for drug design.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been reported to inhibit the growth of various microbial and fungal strains, including drug-resistant ones. It has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. Additionally, the compound has been reported to possess anti-inflammatory activity, which could be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Benzyl-6-(3,4-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments are its potent biological activity, versatility, and ease of synthesis. However, the compound has certain limitations, such as its low solubility in aqueous solutions, which could affect its bioavailability and efficacy. Additionally, the compound's toxicity profile needs to be thoroughly investigated before its clinical applications can be considered.

Future Directions

There are several potential future directions for research on 3-Benzyl-6-(3,4-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One possible direction is to investigate its potential as an antiviral agent, given its broad-spectrum antimicrobial activity. Another direction is to explore its potential as a scaffold for drug design, given its versatile pharmacophore. Furthermore, the compound's potential as a material for organic electronics and optoelectronics could also be explored. Finally, more studies are needed to investigate the compound's toxicity profile and pharmacokinetics before its clinical applications can be considered.

Synthesis Methods

The synthesis of 3-Benzyl-6-(3,4-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step reaction sequence. The starting materials are 3,4-dimethoxybenzaldehyde, benzylamine, and thiosemicarbazide. The reaction proceeds through the formation of an intermediate Schiff base, which is then cyclized to form the triazolo-thiadiazole ring system. The final product is obtained after purification and characterization using various spectroscopic techniques.

Scientific Research Applications

The potential applications of 3-Benzyl-6-(3,4-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. This compound has been reported to exhibit a wide range of biological activities such as antimicrobial, antifungal, anticancer, and anti-inflammatory properties. It has also been shown to possess excellent antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.

Properties

Molecular Formula

C18H16N4O2S

Molecular Weight

352.4 g/mol

IUPAC Name

3-benzyl-6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C18H16N4O2S/c1-23-14-9-8-13(11-15(14)24-2)17-21-22-16(19-20-18(22)25-17)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3

InChI Key

CYWBJOLWSZEPKQ-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4)OC

Canonical SMILES

COC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.